Cas no 2171762-61-9 (4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethylpyrrolidine-2-carboxylic acid)

• Product Name: 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethylpyrrolidine-2-carboxylic acid
• CAS No: 2171762-61-9
• MF: C₂₂H₂₄N₂O₄
• MW: 380.436965942383
• CID: 6165671
• PubChem ID: 165597529
• Update Time: 2025-10-28

4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethylpyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethylpyrrolidine-2-carboxylic acid
• EN300-1556717
• 4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethyl]pyrrolidine-2-carboxylic acid
• 2171762-61-9

• Inchi： 1S/C22H24N2O4/c25-21(26)20-11-14(12-24-20)9-10-23-22(27)28-13-19-17-7-3-1-5-15(17)16-6-2-4-8-18(16)19/h1-8,14,19-20,24H,9-13H2,(H,23,27)(H,25,26)
• InChI Key： YVOBJXYWMICZHE-UHFFFAOYSA-N
• SMILES： O(C(NCCC1CNC(C(=O)O)C1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 380.17360725g/mol
• Monoisotopic Mass: 380.17360725g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 547
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 87.7Ų

Additional information on 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethylpyrrolidine-2-carboxylic acid

4-(2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethyl)pyrrolidine-2-carboxylic acid: A Comprehensive Overview

The compound with CAS No 2171762-61-9, known as 4-(2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethyl)pyrrolidine-2-carboxylic acid, is a significant molecule in the field of organic chemistry and drug discovery. This compound has garnered attention due to its unique structure and potential applications in various therapeutic areas. The molecule combines a pyrrolidine ring with a fluorenylmethoxycarbonyl (Fmoc) group, making it a versatile building block for peptide synthesis and other advanced chemical transformations.

The Fmoc group, which is a well-known protecting group in peptide chemistry, plays a crucial role in the synthesis of complex molecules. Its presence in this compound enhances its utility in solid-phase synthesis and other peptide-based drug development processes. Recent studies have highlighted the importance of such compounds in the design of bioactive molecules, particularly in the context of targeted drug delivery systems and enzyme inhibitors.

One of the key features of this compound is its ability to undergo various chemical modifications while retaining its structural integrity. This property makes it an ideal candidate for exploring novel chemical reactions and developing new synthetic pathways. Researchers have utilized this compound to investigate its reactivity under different conditions, leading to insights into its potential applications in medicinal chemistry.

Moreover, the pyrrolidine ring in this molecule contributes to its stability and bioavailability, making it a promising candidate for pharmacological studies. Recent advancements in computational chemistry have enabled scientists to predict the binding affinity of this compound to various biological targets, further underscoring its potential as a lead compound in drug discovery.

In terms of synthesis, this compound can be prepared through a series of well-established organic reactions, including nucleophilic substitutions and coupling reactions. The use of Fmoc protection has been instrumental in achieving high yields and purities during the synthesis process. This has facilitated its widespread adoption in academic and industrial settings.

Looking ahead, the continued exploration of this compound's properties is expected to yield new insights into its therapeutic potential. With ongoing research focusing on its role in peptide-based therapies and enzyme modulation, this compound stands at the forefront of innovative chemical research.